Cas no 451-71-8 (1H-Indene-5-sulfonamide,N-[(cyclohexylamino)carbonyl]-2,3-dihydro-)

• Product Name: 1H-Indene-5-sulfonamide,N-[(cyclohexylamino)carbonyl]-2,3-dihydro-
• CAS No: 451-71-8
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 330125
• PubChem ID: 9953
• Update Time: 2025-04-19

1H-Indene-5-sulfonamide,N-[(cyclohexylamino)carbonyl]-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5-sulfonamide,N-[(cyclohexylamino)carbonyl]-2,3-dihydro-
• 1-Cyclohexyl-3-(5-indanylsulfonyl)urea
• 1-Cyclohexyl-3-hydrindensulfonyl-(5)-harnstoff
• GLYHEXAMIDE
• HZ 21
• NSC106960
• Serbose
• SQ 15,860
• Subose
• CS-6613
• BDBM91416
• AKOS040740800
• GLYHEXAMIDE [INN]
• WW7NA7WQD2
• 1-cyclohexyl-3-(2,3-dihydro-1H-inden-5-ylsulfonyl)urea
• NS00123729
• Glyhexamid
• HY-U00012
• SCHEMBL185244
• NSC 106960
• cid_9953
• NSC-106960
• 1H-Indene-5-sulfonamide, {N-[(cyclohexylamino)carbonyl]-2,3-dihydro-}
• MLS002703949
• SQ-15860
• Glyhexamide (USAN/INN)
• 451-71-8
• Subose (TN)
• CHEBI:135369
• 1H-Indene-5-sulfonamide,3-dihydro-
• GLYHEXAMIDE [MI]
• 5-((((Cyclohexylamino)carbonyl)amino)sulfonyl)indane
• UNII-WW7NA7WQD2
• D04354
• DTXSID70196383
• SMR001570661
• Q27292949
• 1H-Indene-5-sulfonamide, N-((cyclohexylamino)carbonyl)-2,3-dihydro-
• NCI60_000166
• CHEMBL1968544
• GLYHEXAMIDE [USAN]
• Glyhexamide [USAN:INN]
• Urea, 1-cyclohexyl-3-(5-indanylsulfonyl)-
• 1-cyclohexyl-3-indan-5-ylsulfonyl-urea
• SQ 15860
• 1-CYCLOHEXYL-3-(2,3-DIHYDRO-1H-INDENE-5-SULFONYL)UREA
• GS4040
• DA-73811

• Inchi： 1S/C16H22N2O3S/c19-16(17-14-7-2-1-3-8-14)18-22(20,21)15-10-9-12-5-4-6-13(12)11-15/h9-11,14H,1-8H2,(H2,17,18,19)
• InChI Key： NFRPNQDSKJJQGV-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCC2)(NC(NC1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 322.135
• Monoisotopic Mass: 322.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Solid
• Density: 1.3
• Melting Point: 153-155°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.602

1H-Indene-5-sulfonamide,N-[(cyclohexylamino)carbonyl]-2,3-dihydro- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.